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These application notes provide a comprehensive overview of the use of Samarium Cobalt
(SmCo) magnets in cryogenic research. The exceptional thermal stability and high magnetic
strength of SmCo magnets make them ideal for a wide range of low-temperature applications,
from fundamental physics research to the development of advanced medical technologies.

Introduction to SmCo Magnets in Cryogenics

Samarium Cobalt (SmCo) magnets are a type of rare-earth magnet renowned for their ability to
maintain high magnetic performance at both elevated and cryogenic temperatures.[1] Unlike
Neodymium magnets, which can experience a significant decrease in performance at low
temperatures due to spin reorientation, SmCo magnets exhibit a modest increase in
remanence (Br) and a significant increase in intrinsic coercivity (Hci) as the temperature
decreases.[2] This makes them highly reliable for applications requiring stable and strong
magnetic fields in cryogenic environments, with some studies reporting their successful use at
temperatures as low as 2 Kelvin.[2]

There are two primary types of SmCo magnets: SmCo5 (composed of one samarium atom to
five cobalt atoms) and Sm2Co17 (composed of two samarium atoms to seventeen cobalt
atoms).[1][3] Both alloy types are well-suited for cryogenic applications.[2] Sm2Co017 generally
offers higher magnetic strength and temperature stability compared to SmCo5.[1]
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Quantitative Data: Magnetic Properties at Cryogenic
Temperatures

The following tables summarize the typical magnetic properties of various grades of sintered
SmCo magnets at room temperature (approximately 20°C) and provide calculated estimates
for their performance at cryogenic temperatures (77K and 4K). These estimates are based on
the typical temperature coefficients for Br and Hci. It is important to note that actual
performance can vary based on the specific manufacturing process and the magnet's
geometry.

Table 1: Typical Magnetic Properties of Sintered SmCo5 Magnets

Max.
Intrinsic  Energy Estimat Estimat Estimat Estimat
Remane o . .
(B Coercivi Product edBrat edHoci ed Brat ed Hci
nce (Br
Grade o ty (Hci) (BHma 77K at 77K 4K at 4K
a
M at 20°C X at (-196°C) (-196°C) (-269°C) (-269°C)
(kA/m) 20°C (T) (kA/m) (T) (kAIm)
(kdim3)
1194- 2030- 2627-
YX-16 0.81-0.85 110-127 0.86-0.90 0.88-0.92
1830 3111 4026
1194- 2030- 2627-
YX-18 0.85-0.90 127-143 0.90-0.95 0.92-0.98
1830 3111 4026
1194- 2030- 2627-
YX-20 0.90-0.94 150-167 0.95-1.00 0.98-1.02
1830 3111 4026
1194- 2030- 2627-
YX-22 0.92-0.96 160-175 0.97-1.02 1.00-1.04
1830 3111 4026
1194- 2030- 2627-
YX-24 0.96-1.00 175-190 1.02-1.06 1.04-1.09
1830 3111 4026

Data sourced from manufacturer specifications.[4] Estimated values are calculated using a
typical temperature coefficient of -0.05%/°C for Br and -0.30%/°C for Hci.[5]
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Table 2: Typical Magnetic Properties of Sintered Sm2Co017 Magnets

Max.
Intrinsic  Energy Estimat Estimat Estimat Estimat
Remane L . )
nce (Br) Coercivi Product edBrat edHoci ed Brat ed Hci
Grade RS ty (Hci) (BHma 77K at 77K 4K at 4K
o at 20°C X at (-196°C) (-196°C) (-269°C) (-269°C)
(kA/m) 20°C (T) (kA/m) (T) (kA/m)
(kdim3)
XGS32H 1.10-1.15 21990 239-255 1.16-1.21 =23184 1.18-1.24 =3980
XGS30H 1.07-1.12 21990 223-239 1.13-1.18 =3184 1.15-1.20 =3980

Data sourced from manufacturer specifications.[6] Estimated values are calculated using a
typical temperature coefficient of -0.03% to -0.05%/°C for Br and -0.20% to -0.30%/°C for Hci.

[6]

Experimental Protocols
Protocol for Cryogenic Vibrating Sample Magnetometry
(VSM) of SmCo Magnets

This protocol outlines the general procedure for characterizing the magnetic properties of a
SmCo magnet sample at cryogenic temperatures using a Vibrating Sample Magnetometer
(VSM).

Objective: To measure the magnetic hysteresis loop of a SmCo magnet at a specific cryogenic
temperature (e.g., 77K or 4.2K) to determine its remanence (Br), coercivity (Hc), and intrinsic
coercivity (Hci).

Materials and Equipment:

e Vibrating Sample Magnetometer (VSM) with a cryogenic temperature control system (e.g.,
liquid helium or liquid nitrogen cryostat).

« SmCo magnet sample of a well-defined shape and size.
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» Non-magnetic sample holder.

e Liquid helium or liquid nitrogen.

o Data acquisition and analysis software.

Procedure:

e Sample Preparation:

o Securely mount the SmCo magnet sample onto the non-magnetic sample holder. Ensure
the orientation of the magnet's easy axis relative to the applied magnetic field is known.

e System Preparation:

o Cool down the VSM cryostat to the desired base temperature (e.g., 4.2K with liquid
helium).

o Install the sample holder with the SmCo magnet into the VSM.

¢ Measurement:

o Set the temperature controller to the target measurement temperature (e.g., 77K). Allow
the system to stabilize.

o Apply a maximum magnetic field sufficient to saturate the magnet. For SmCo magnets,
this can be in the range of 35,000 Oersteds or higher.[3]

o Sweep the magnetic field from the maximum positive value to the maximum negative
value and back to the maximum positive value to trace the full hysteresis loop. The field
sweep rate should be kept constant.

o Record the magnetic moment as a function of the applied magnetic field.

o Data Analysis:

o Correct the raw data for any background signal from the sample holder.
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o From the hysteresis loop, determine the following parameters:

» Saturation Magnetization (Ms): The maximum magnetic moment achieved at the highest
applied field.

» Remanence (Br): The magnetic induction remaining in the magnet after the applied
magnetic field is removed (H=0).

» Coercivity (Hc): The intensity of the applied magnetic field required to reduce the
magnetization of the material to zero.

» Intrinsic Coercivity (Hci): The resistance of the magnetic material to demagnetization.

Preparation Measurement Analysis

Sample Prep l I System Prep: ]—»l Set Te ]—»[ Apply Saturating Field ]—»l Sweep Magnetic Field ]—»l Record Data ]—»I Correct for Background ]—»I Analyze Hysteresis Loop ]—»l Extract Br, He, Hei
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Cryogenic VSM Experimental Workflow

Protocol for a Cryogenic Magnetic Levitation
Demonstration using a SmCo Magnet

This protocol describes a simple demonstration of magnetic levitation at cryogenic
temperatures using a SmCo magnet and a high-temperature superconductor.

Objective: To demonstrate the Meissner effect and stable magnetic levitation using a
cryogenically cooled superconductor and a SmCo permanent magnet.

Materials and Equipment:
e Asmall, strong SmCo magnet.

e A high-temperature superconductor puck (e.g., YBCO).
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A shallow, non-metallic container (e.g., a petri dish).

Liquid nitrogen.

Cryogenic gloves and safety goggles.

Non-magnetic tweezers.
Procedure:

o Safety Precautions: Always wear cryogenic gloves and safety goggles when handling liquid
nitrogen.

o Setup: Place the superconductor puck in the center of the non-metallic container.

e Cooling: Carefully pour liquid nitrogen into the container until the superconductor is fully
submerged. Wait for the liquid nitrogen to stop boiling vigorously, indicating that the
superconductor has reached cryogenic temperatures.

o Levitation: Using the non-magnetic tweezers, carefully place the SmCo magnet above the
center of the superconductor.

o Observation: The magnet should levitate a stable distance above the superconductor. You
can gently nudge the magnet to observe its stability and frictionless movement along the
magnetic field lines.
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Cryogenic Magnetic Levitation Protocol

Applications in Cryogenic Research

The unique properties of SmCo magnets at low temperatures make them suitable for a variety
of demanding research applications.

Magnetic Bearings in Cryogenic Systems

SmCo magnets are used in the design of cryogenic magnetic bearings for applications such as
turbopumps in rocket engines and other high-speed rotating machinery operating in cryogenic
fluids.[2] These non-contact bearings offer the advantage of eliminating friction and the need
for lubrication, which is often problematic at low temperatures.

Cryocooler-Based Systems

In cryogen-free systems that utilize cryocoolers to reach low temperatures, SmCo magnets can
be integrated to provide strong, stable magnetic fields without the need for superconducting
magnets and their associated complex cooling requirements.[7] This simplifies the design and
operation of experimental setups for a wide range of measurements.
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Magnetic Resonance Imaging (MRI) and Nuclear
Magnetic Resonance (NMR)

While large-scale MRI and NMR systems often use superconducting magnets, SmCo magnets
can be employed in smaller, specialized, or portable systems, particularly where the stability of
the magnetic field over a range of temperatures is critical.[8] Their use in cryogen-free MRI

systems is an area of active development.
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Relationship between SmCo Properties and Applications

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.arnoldmagnetics.com/wp-content/uploads/2017/10/TN_0302_rev_150715.pdf
https://www.mceproducts.com/samarium-cobalt-magnets-smco/
https://www.ngyc.com/upLoad/file/20221123/16691843276650099.pdf
https://www.eclipsemagnetics.cn/site/assets/files/2418/samarium_cobalt_magnets_datasheet.pdf
https://www.advancedmagnets.com/wp-content/uploads/2020/07/Sintered-Samarium-Cobalt-SmCo-Magnets-Specifications.pdf
https://www.researchgate.net/publication/283364245_Cryocooled_cooling_system_for_superconducting_magnet
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DCUHe0RCrVTA&q=EgSTtsn-GNv7gcgGIjAp1p3C7zyTzdKfMWgHLRsQcm9amGA-LekvMA1Sei3iYsr-teXCA2mgC-Bx_xILPTEyAnJSWgFD
https://www.benchchem.com/product/b15175118#utilizing-smco-magnets-in-cryogenic-research-applications
https://www.benchchem.com/product/b15175118#utilizing-smco-magnets-in-cryogenic-research-applications
https://www.benchchem.com/product/b15175118#utilizing-smco-magnets-in-cryogenic-research-applications
https://www.benchchem.com/product/b15175118#utilizing-smco-magnets-in-cryogenic-research-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15175118?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

